Cas no 68097-75-6 (Phenol, 2-methyl-4-(1-piperidinylmethyl)-)
68097-75-6 structure
Product Name:Phenol, 2-methyl-4-(1-piperidinylmethyl)-
CAS No:68097-75-6
MF:C13H19NO
MW:205.296063661575
CID:387622
PubChem ID:12446275
Update Time:2025-04-19
Phenol, 2-methyl-4-(1-piperidinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methyl-4-(1-piperidinylmethyl)-
- 2-methyl-4-(piperidin-1-ylmethyl)phenol
- SCHEMBL4146260
- JBHJMOQKNKXNRR-UHFFFAOYSA-N
- 2-methyl-4-((piperidin-1-yl)methyl)phenol
- 68097-75-6
- DTXSID10498636
- 2-Methyl-4-[(piperidin-1-yl)methyl]phenol
-
- Inchi: 1S/C13H19NO/c1-11-9-12(5-6-13(11)15)10-14-7-3-2-4-8-14/h5-6,9,15H,2-4,7-8,10H2,1H3
- InChI Key: JBHJMOQKNKXNRR-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C)CN1CCCCC1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.5Ų
Phenol, 2-methyl-4-(1-piperidinylmethyl)- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
68097-75-6 (Phenol, 2-methyl-4-(1-piperidinylmethyl)-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk